Cas no 2248356-57-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248356-57-0
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 6265016
• PubChem ID: 165730194
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248356-57-0
• EN300-6523433
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C22H18N2O5/c25-19-11-15(12-23(19)16-9-8-13-4-3-5-14(13)10-16)22(28)29-24-20(26)17-6-1-2-7-18(17)21(24)27/h1-2,6-10,15H,3-5,11-12H2
• InChI Key： ZHADMWCSPZOHDS-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC3CCCC=3C=2)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248356-57-0): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248356-57-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits unique properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate is composed of a pyrrolidine core linked to an isoindole moiety and an indene derivative. The presence of these functional groups imparts specific chemical and biological activities to the compound. The pyrrolidine ring, known for its nitrogen-containing five-membered structure, is a common motif in many biologically active molecules. The isoindole moiety, on the other hand, is a versatile scaffold that can be found in various natural products and synthetic compounds with diverse pharmacological properties.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxylate in the development of novel therapeutics. One of the key areas of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dihydro-H-inden--yl)-5--pyrrolidine--carboxylate could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of this compound is its neuroprotective potential. A study conducted by a team at the University of California found that 1,3-dioxo--dihydro--H--isoindol--yl -(,-dihydro--H--inden--yl)--oxopyrrolidine--carboxylate can protect neuronal cells from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis. These findings open up new avenues for the development of neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 1,3-dioxo--dihydro--H--isoindol--yl -(,-dihydro--H--inden--yl)--oxopyrrolidine--carboxylate has also shown promise in diagnostic applications. Researchers at the National Institutes of Health have explored its use as a fluorescent probe for detecting specific biomarkers in biological samples. The compound's ability to emit fluorescence upon binding to target molecules makes it a valuable tool for real-time monitoring and imaging in both research and clinical settings.

The synthesis of 1,3-dioxo--dihydro--H--isoindol--yl -(,-dihydro--H--inden--yl)--oxopyrrolidine--carboxylate involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate pyrrolidine carboxylic acid with an isoindole derivative, followed by functional group modifications to introduce the indene moiety. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

The safety profile of 1,3-dioxo--dihydro--H--isoindol--yl -(,-dihydro-H-inden-y-l)-5-o-xopyrrolidine-y-carboxy-late is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y-l 1-(2,3-dihydro-1H-inden-5-y-l)-5-o-xopyrroli dine-3-c-a-r-b-o-x-y-l-a-t-e (CAS No. 2248356-57-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it an exciting candidate for further investigation and development into novel therapeutics and diagnostic tools.